Cas no 827319-20-0 (2-Propyn-1-one, 3-(4-ethynylphenyl)-1-phenyl-)

• Product name: 2-Propyn-1-one, 3-(4-ethynylphenyl)-1-phenyl-
• CAS No: 827319-20-0
• MF: C₁₇H₁₀O
• MW: 230.2607
• CID: 684902
• PubChem ID: 71417558

2-Propyn-1-one, 3-(4-ethynylphenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-one, 3-(4-ethynylphenyl)-1-phenyl-
• 3-(4-ethynylphenyl)-1-phenylprop-2-yn-1-one
• 827319-20-0
• DTXSID70836893

• Inchi： InChI=1S/C17H10O/c1-2-14-8-10-15(11-9-14)12-13-17(18)16-6-4-3-5-7-16/h1,3-11H
• InChI Key： XYKWDJCNJKDEOP-UHFFFAOYSA-N
• SMILES： C#CC1=CC=C(C=C1)C#CC(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 230.073164938g/mol
• Monoisotopic Mass: 230.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 4.1